(S)-2-Amino-3-biphenyl-3-yl-propionic acid

• IUPAC Name: (2S)-2-amino-3-(3-phenylphenyl)propanoic acid
• InChI: InChI=1S/C15H15NO2/c16-14(15(17)18)10-11-5-4-8-13(9-11)12-6-2-1-3-7-12/h1-9,14H,10,16H2,(H,17,18)/t14-/m0/s1
• InChI Key: XXPHIHDDXCFWMS-AWEZNQCLSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=CC(=C2)CC(C(=O)O)N
• Isomeric SMILES: C1=CC=C(C=C1)C2=CC=CC(=C2)C[C@@H](C(=O)O)N
• Molecular Formula: C15H15NO2
• Molecular Weight: 241.28 g/mol
• CAS No.: 164172-96-7

Description

-(S)-2-Amino-3-biphenyl-3-yl-propionic acid, more commonly referred to as SABPA, is a naturally occurring non-proteinogenic amino acid. It is found in several species of animals, plants and fungi, and has been studied for its potential therapeutic applications. SABPA is a chiral molecule, meaning it has two different structural forms, and is known to have anti-inflammatory, anti-oxidative, and analgesic properties.

Scientific Research Applications

Biochemical Significance and Applications

Amino acids and their derivatives, including compounds structurally similar to (S)-2-Amino-3-biphenyl-3-yl-propionic acid, play critical roles in biochemical pathways and as building blocks of proteins. Their functionalization and incorporation into peptides and proteins have significant implications in studying protein structure, function, and dynamics. For example, the use of unnatural amino acids like TOAC (2,2,6,6-tetramethyl-N-oxyl-4-amino-4-carboxylic acid) in peptide synthesis allows for the analysis of peptide secondary structure and dynamics through EPR spectroscopy and other physical techniques (Schreier et al., 2012). This highlights the utility of amino acid derivatives in advancing our understanding of biochemical mechanisms and protein engineering.

Pharmacological Research

The exploration of amino acid derivatives extends into pharmacological research, where modifications of these compounds yield potential therapeutic agents. For instance, amino acid functionalization strategies on carbonaceous quantum dots have shown promise for enhancing electronic and optical properties, potentially suitable for drug delivery systems and biomedical imaging applications (Ravi et al., 2021). Such research underscores the importance of amino acid derivatives in developing new medical technologies and treatments.

Environmental and Agricultural Sciences

In agricultural and environmental sciences, amino acid derivatives have been investigated for their role in plant growth, stress response, and as components of environmentally friendly pesticides. The ninhydrin reaction, which reacts with amino acids to form chromophores, has applications across these disciplines for detecting, isolating, and analyzing compounds of interest, illustrating the wide-ranging utility of amino acid analysis in environmental and food research (Friedman, 2004).

Mechanism of Action

This is particularly relevant for biologically active compounds. It involves understanding how the compound interacts with biological systems.

Safety and Hazards

This involves understanding the risks associated with handling and disposing of the compound. Material Safety Data Sheets (MSDS) are a good source of this information.

Future Directions

This involves identifying areas of ongoing research involving the compound and potential future applications.